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Compound of Interest

Compound Name: (S)-1-(2-chlorophenyl)ethanol

Cat. No.: B139417

An In-depth Technical Guide on (S)-1-(2-chlorophenyl)ethanol

This technical guide provides a comprehensive overview of (S)-1-(2-chlorophenyl)ethanol, a
crucial chiral intermediate in the pharmaceutical industry. It is intended for researchers,
scientists, and professionals involved in drug development and organic synthesis.

Chemical Identification

The specific enantiomer, (S)-1-(2-chlorophenyl)ethanol, is identified by the CAS number
131864-71-6.[1] It is important to distinguish this from the racemic mixture, 1-(2-
chlorophenyl)ethanol, which has the CAS number 13524-04-4.[2][3][4][5]

Physicochemical Properties

A summary of the key physicochemical properties of (S)-1-(2-chlorophenyl)ethanol is
presented in the table below.
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Property Value Reference
Molecular Formula C8H9CIO [1114]
Molecular Weight 156.61 g/mol [1][4]
Appearance Colorless to pale yellow liquid [2]

Purity 98% [1]
Solubility Slightly soluble in water [1][2]

InChi Key DDUBOVLGCYUYFX- o

LURJTMIESA-N
Canonical SMILES CC(C1=Cc=CcC=C1Cl)O [1]
IUPAC Name (1S)-1-(2-chlorophenyl)ethanol  [1]

Synthesis and Production

The enantioselective synthesis of (S)-1-(2-chlorophenyl)ethanol is of significant interest due
to its application in producing stereochemically pure active pharmaceutical ingredients (APIs).
[6] Biocatalytic methods are often preferred as they are environmentally friendly and offer high
selectivity under mild conditions.[6][7][8]

Biocatalytic Synthesis via Asymmetric Bioreduction

A green and efficient method for the synthesis of enantiopure (S)-1-(2-chlorophenyl)ethanol
involves the whole-cell biotransformation of 1-(2-chlorophenyl)ethanone using Lactobacillus
curvatus.[7] This method can achieve high yields and excellent enantiomeric excess (>99%).[7]

Experimental Protocol: Whole-Cell Bioreduction using Lactobacillus curvatus|[7]

 Cultivation of Lactobacillus curvatus: The microorganism is cultured in a suitable growth
medium until a desired cell density is reached.

e Bioreduction Reaction:

o The substrate, 1-(2-chlorophenyl)ethanone, is added to the cell culture.
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o The reaction is carried out under optimized conditions of pH, temperature, and agitation.

o The progress of the reaction is monitored using techniques such as Gas Chromatography
(GC) or High-Performance Liquid Chromatography (HPLC).

e Product Isolation and Purification:

o Once the reaction is complete, the cells are separated by centrifugation.

o The supernatant containing the product is extracted with an organic solvent (e.g., ethyl
acetate).

o The organic layers are combined, dried over an anhydrous salt (e.g., sodium sulfate), and
the solvent is removed under reduced pressure to yield the crude product.

o Further purification can be performed by column chromatography if necessary.

The following diagram illustrates the workflow for this biocatalytic synthesis.

Biocatalytic Synthesis Workflow

Upstream Processing Biotransformation

Asymmetric Reduction of

s
1-(2-chlorophenyl)ethanone

Completed reaction mixture Downstream Processing

(c 1l Separatior Product Extractio Purification >99% ee.
{ 99%ee. o
( (centifugao ) (Ethyl Acetate) (Column Chromatography)

(S)-1-(2-chlorophenyl)ethanol

Click to download full resolution via product page
Caption: Workflow for the biocatalytic synthesis of (S)-1-(2-chlorophenyl)ethanol.

Applications in Drug Development

(S)-1-(2-chlorophenyl)ethanol is a key intermediate in the synthesis of several
pharmaceuticals.[1][9]

o L-cloprenaline: This compound is a key intermediate in the synthesis of L-cloprenaline, which
is used for relieving asthma symptoms.[7]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b139417?utm_src=pdf-body-img
https://www.benchchem.com/product/b139417?utm_src=pdf-body
https://www.benchchem.com/product/b139417?utm_src=pdf-body
https://www.fishersci.com/shop/products/s-1-2-chlorophenyl-ethanol-98-thermo-scientific/AAH6093503
https://www.evitachem.com/product/evt-303123
https://www.researchgate.net/publication/337026893_Synthesis_of_Enantiopure_S-1-2-ChlorophenylEthanol_Using_Whole-Cell_Lactobacillus_Curvatus_Biotransformation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Polo-like Kinase 1 (Plk1) Inhibitors: It serves as a crucial chiral intermediate in the synthesis
of Polo-like kinase 1 inhibitors, which are a promising class of chemotherapeutic agents.[9]

o Antifungal Agents: While not a direct precursor to all major antifungal drugs, the synthesis of
related chlorophenyl ethanol derivatives is central to the production of imidazole-based
antifungals like miconazole and econazole.[6] These drugs inhibit the fungal cytochrome
P450 enzyme 14a-demethylase, which is essential for ergosterol biosynthesis.[6]

o Cenobamate: The racemic 1-(2-chlorophenyl)ethanol is a related structure involved in the
synthesis of cenobamate, a drug for treating partial-onset seizures.[10]

The general role of (S)-1-(2-chlorophenyl)ethanol as a building block in pharmaceutical
synthesis is depicted below.
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Role in Pharmaceutical Synthesis
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Caption: Logical relationship of (S)-1-(2-chlorophenyl)ethanol in API synthesis.

Associated Signhaling Pathways
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As an intermediate for Polo-like kinase 1 (Plk1) inhibitors, the biological context of (S)-1-(2-
chlorophenyl)ethanol is linked to the PIk1 signaling pathway. PIk1 is a key regulator of the cell
cycle, and its inhibition is a target for cancer therapy.

The simplified signaling pathway involving PIk1 is shown below.

Simplified Plk1 Signaling in Cell Cycle
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Caption: Simplified signaling pathway of Polo-like Kinase 1 (PIk1) in cell cycle regulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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